Cas no 2309605-10-3 (1-(2,6-difluorophenyl)-3-2-methyl-2-(thiophen-3-yl)propylurea)

• Product Name: 1-(2,6-difluorophenyl)-3-2-methyl-2-(thiophen-3-yl)propylurea
• CAS No: 2309605-10-3
• MF: C₁₅H₁₆F₂N₂OS
• MW: 310.362149238586
• CID: 5355894
• Update Time: 2025-05-19

1-(2,6-difluorophenyl)-3-2-methyl-2-(thiophen-3-yl)propylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-3-(2-methyl-2-(thiophen-3-yl)propyl)urea
• 1-(2,6-difluorophenyl)-3-(2-methyl-2-thiophen-3-ylpropyl)urea
• 1-(2,6-difluorophenyl)-3-2-methyl-2-(thiophen-3-yl)propylurea

• Inchi： 1S/C15H16F2N2OS/c1-15(2,10-6-7-21-8-10)9-18-14(20)19-13-11(16)4-3-5-12(13)17/h3-8H,9H2,1-2H3,(H2,18,19,20)
• InChI Key： VJGCEIIARWAFBB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C)(C)CNC(NC1C(=CC=CC=1F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 358
• XLogP3: 3.6
• Topological Polar Surface Area: 69.4

Additional information on 1-(2,6-difluorophenyl)-3-2-methyl-2-(thiophen-3-yl)propylurea

Introduction to 1-(2,6-difluorophenyl)-3-2-methyl-2-(thiophen-3-yl)propylurea (CAS No. 2309605-10-3)

1-(2,6-difluorophenyl)-3-2-methyl-2-(thiophen-3-yl)propylurea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2309605-10-3, represents a fusion of fluorinated aromatic rings, thiophene moieties, and urea functional groups, which collectively contribute to its distinctive chemical and biological properties. The structural arrangement of this molecule not only underscores its complexity but also hints at its potential utility in the development of novel therapeutic agents.

The presence of 2,6-difluorophenyl in the molecular structure is particularly noteworthy. Fluoro substitution at the 2 and 6 positions of a phenyl ring is a common strategy in medicinal chemistry due to the ability of fluorine atoms to modulate metabolic stability, lipophilicity, and binding affinity. In particular, the electron-withdrawing nature of fluorine can enhance the potency of bioactive molecules by stabilizing charged intermediates or improving interactions with biological targets. The difluorophenyl group in 1-(2,6-difluorophenyl)-3-2-methyl-2-(thiophen-3-yl)propylurea may contribute to its pharmacokinetic profile, making it a promising candidate for further investigation.

Furthermore, the incorporation of a thiophen-3-yl group into the molecular framework introduces sulfur into the system. Thiophenes are heterocyclic compounds that have been extensively studied for their pharmacological properties. They are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The sulfur atom in thiophenes can participate in various interactions with biological targets, such as hydrogen bonding or metal coordination, which may enhance the compound's binding affinity and therapeutic efficacy.

The urea functional group at the C3 position of 1-(2,6-difluorophenyl)-3-2-methyl-2-(thiophen-3-yl)propylurea adds another layer of complexity to its chemical behavior. Urea derivatives are well-documented in medicinal chemistry for their ability to form hydrogen bonds with biological targets. This property can be exploited to improve drug-receptor interactions and increase the overall potency of therapeutic agents. Additionally, the urea group can undergo various chemical transformations, such as hydrolysis or alkylation, which may be useful in drug development pipelines.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 1-(2,6-difluorophenyl)-3-2-methyl-2-(thiophen-3-yl)propylurea with greater accuracy. These tools allow for the virtual screening of large libraries of compounds to identify potential hits that can be further optimized. The structural features of this compound make it an attractive candidate for virtual screening against various biological targets, including enzymes and receptors involved in disease pathways.

In vitro studies have begun to explore the potential pharmacological effects of 1-(2,6-difluorophenyl)-3-2-methyl-2-(thiophen-3-yl)propylurea. Initial experiments suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to specific diseases. For instance, its structural motif could mimic natural substrates or inhibitors known to modulate key biological pathways. However, further experimental validation is necessary to confirm these findings and to elucidate the precise mechanisms by which this compound exerts its effects.

The synthesis of 1-(2,6-difluorophenyl)-3-2-methyl-2-(thiophen-3-yl)propylurea presents both challenges and opportunities for synthetic chemists. The availability of starting materials and intermediates is crucial for efficient synthesis. Additionally, optimization strategies must be employed to ensure high yields and purity levels. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision.

The potential applications of 1-(2,6-difluorophenyl)-3-2-methyl-2-(thiophen-3-yl)propylurea extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable scaffold for developing novel agrochemicals or biodegradable materials. Furthermore, its ability to interact with biological targets could be leveraged in diagnostic applications or as a tool compound for studying disease mechanisms.

As research continues to uncover new therapeutic targets and develop innovative drug delivery systems, compounds like 1-(2,6-difluorophenyl)-3-2-methyl-2-(thiophen-3-y l)prop ylurea will play an increasingly important role in drug discovery and development pipelines. The combination of fluorinated aromatic rings and heterocyclic moieties provides a rich chemical space for exploration